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Compound of Interest

Compound Name: 4-(4-Methylphenyl)cyclohexanone

CAS No.: 40503-90-0

Cat. No.: B1590761 Get Quote

Executive Summary & Compound Profile
Compound: 4-(4-Methylphenyl)cyclohexanone CAS Registry Number: 40503-90-0 (Note:

Please verify your specific batch; CAS 35698-35-6 is occasionally mislabeled in legacy

databases). Molecular Formula: C₁₃H₁₆O Molecular Weight: 188.27 g/mol [1]

Critical Physical Property:

Melting Point: 51–52 °C (Sharp)

Solubility Profile: Highly soluble in dichloromethane (DCM), ethyl acetate, and ethanol;

sparingly soluble in water and cold hexanes.

Technical Insight: The relatively low melting point (51 °C) presents a specific challenge: "Oiling

Out." If the recrystallization temperature exceeds 51 °C during the cooling phase, the

compound will separate as a liquid oil rather than a crystalline solid. This guide prioritizes low-

temperature solvent systems to mitigate this phase separation.

Solvent Selection Guide (Q&A)
Q1: What is the optimal solvent system for high-purity
recovery?
Recommendation:Ethanol/Water (90:10 v/v) or Hexane/Ethyl Acetate (10:1 v/v).
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Ethanol/Water: The compound is soluble in warm ethanol but insoluble in water.[2] Adding

water acts as an "anti-solvent," forcing the hydrophobic aryl-cyclohexanone out of the

solution gently as crystals.

Hexane/Ethyl Acetate: Ideal for removing non-polar impurities. The compound dissolves in

the small amount of ethyl acetate, while the hexane reduces solubility as the temperature

drops.

Q2: Why can't I just use pure Ethanol?
Technical Reasoning: While 4-(4-Methylphenyl)cyclohexanone dissolves well in ethanol, its

solubility curve is not steep enough for high recovery. You would lose significant yield in the

mother liquor. The addition of water (anti-solvent) drastically reduces solubility at 4 °C,

maximizing yield without compromising purity.

Q3: Can I use Toluene or Benzene?
Advisory:Avoid. These solvents have high boiling points and excellent solubility for this

compound even at room temperature, leading to poor recovery. Furthermore, removing residual

toluene requires heat that may melt the product (MP 51 °C), resulting in a fused, glassy solid

rather than a free-flowing powder.

Standard Operating Procedure (SOP)
Objective: Purify crude 4-(4-Methylphenyl)cyclohexanone to >98% purity.

Phase A: Dissolution
Place the crude solid in an Erlenmeyer flask.

Add Ethanol (95%) dropwise while warming the flask in a water bath set to 45 °C.

Critical Control Point: Do not exceed 50 °C. If the solid melts before dissolving, you will

form an emulsion (oil-in-water) which is difficult to crystallize.

Swirl continuously until the solid is just dissolved.

Phase B: Impurity Removal (Optional)
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If the solution is colored (yellow/brown), add Activated Charcoal (1% w/w).

Stir for 5 minutes at 45 °C.

Perform a hot filtration through a pre-warmed fluted filter paper or Celite pad to remove the

charcoal.

Phase C: Crystallization
If using the Ethanol/Water method, add warm water (40 °C) dropwise to the clear filtrate until

a faint turbidity (cloudiness) persists.

Add one drop of Ethanol to clear the turbidity.

Remove the flask from the heat source and let it cool to room temperature undisturbed for 30

minutes.

Once crystals appear, transfer the flask to a refrigerator (4 °C) for 2 hours to complete

precipitation.

Phase D: Isolation
Collect crystals via vacuum filtration using a Buchner funnel.

Wash the filter cake with cold Ethanol/Water (1:1).

Dry the solid in a vacuum desiccator over CaCl₂ or Silica Gel. Do not use a drying oven

above 40 °C.

Troubleshooting Guide
Issue: "Oiling Out" (Liquid droplets form instead of
crystals)

Cause: The solution temperature was above the melting point (51 °C) when saturation was

reached, or the solvent mixture is too polar.

Fix:
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Re-heat the mixture to 45 °C to redissolve the oil.

Add a small amount of the better solvent (e.g., Ethanol) to slightly dilute the solution.

Seed the solution: Add a tiny crystal of pure product to the cooling solution at ~48 °C to

provide a nucleation site.

Cool more slowly (wrap the flask in a towel).

Issue: Low Yield
Cause: Too much solvent was used, or the mother liquor still holds the product.

Fix: Concentrate the mother liquor (filtrate) using a rotary evaporator (bath < 40 °C) to half its

volume and repeat the cooling process (Second Crop). Note that the second crop is usually

less pure.

Issue: Colored Impurities Persist
Cause: Oxidation products (quinones) or starting material (p-tolyl-phenol) carryover.

Fix: Perform a Recrystallization from Methanol with activated charcoal. If this fails, a silica

gel plug filtration (eluting with 10% EtOAc/Hexane) is required before recrystallization.

Technical Data Summary

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Notes

Melting Point 51 – 52 °C
Sharp transition indicates high

purity.

Boiling Point ~314 °C
At 760 mmHg. Decomposes at

high heat.

Density 1.026 g/cm³ Solid state.

Appearance White to Off-White Needles
Crystalline form depends on

solvent.

Solubility (Water) Insoluble < 0.1 mg/mL.

Solubility (Ethanol) High > 50 mg/mL at 25 °C.

Visualization of Workflows
Figure 1: Recrystallization Logic Flow
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Caption: Step-by-step logic for the purification of low-melting aryl-cyclohexanones.
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Figure 2: Troubleshooting Decision Tree
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Caption: Quick-reference diagnostic tree for common purification failures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Recrystallization of 4-(4-
Methylphenyl)cyclohexanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590761#recrystallization-techniques-for-4-4-
methylphenyl-cyclohexanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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